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Audience: Researchers, scientists, and drug development professionals.

Introduction

The emergence of antifungal resistance is a significant global health concern, necessitating the

development of novel therapeutic strategies. Combination therapy, where two or more

antifungal agents are used concurrently, offers a promising approach to enhance efficacy,

reduce the dosage of individual agents, and potentially combat resistance. This application

note provides detailed protocols for assessing the in vitro synergistic activity of a novel

investigational agent, "Antifungal Agent 123," with a standard antifungal drug. The primary

methodologies covered are the checkerboard microdilution assay and the time-kill kinetic

assay, which are gold standards for quantifying the interaction between two antimicrobial

agents.[1] These assays allow for the determination of synergistic, additive, indifferent, or

antagonistic interactions.

Data Presentation
Quantitative data from synergy testing should be summarized in a clear and structured format

to facilitate interpretation and comparison. The following tables provide templates for organizing

experimental results.
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Table 1: Checkerboard Assay Results - Fractional Inhibitory Concentration Index (FICI)

Fungal
Isolate

MIC of
Agent
123 Alone
(µg/mL)

MIC of
Standard
Antifunga
l Alone
(µg/mL)

MIC of
Agent
123 in
Combinat
ion
(µg/mL)

MIC of
Standard
Antifunga
l in
Combinat
ion
(µg/mL)

FICI
Interpreta
tion

Candida

albicans

ATCC

90028

16 8 2 1 0.25 Synergy

Clinical

Isolate 1
32 16 8 2 0.375 Synergy

Clinical

Isolate 2
16 8 4 4 0.75 Additive

Clinical

Isolate 3
64 32 64 8 1.25

Indifferenc

e

Clinical

Isolate 4
8 4 8 4 2.0

Indifferenc

e

FICI Calculation: FICI = (MIC of Agent 123 in Combination / MIC of Agent 123 Alone) + (MIC of

Standard Antifungal in Combination / MIC of Standard Antifungal Alone)[2][3][4]

Interpretation of FICI Values:[2][5]

Synergy: FICI ≤ 0.5

Additive: 0.5 < FICI ≤ 1.0

Indifference: 1.0 < FICI ≤ 4.0

Antagonism: FICI > 4.0
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Table 2: Time-Kill Kinetic Assay Results

Fungal Isolate Treatment

Change in log₁₀
CFU/mL at 24
hours (compared
to initial inoculum)

Interpretation

Candida albicans

ATCC 90028
Growth Control +3.5 -

Agent 123 (Sub-MIC) -0.5 -

Standard Antifungal

(Sub-MIC)
-1.0 -

Agent 123 + Standard

Antifungal
-3.5 Synergy

Clinical Isolate 1 Growth Control +3.2 -

Agent 123 (Sub-MIC) -0.2 -

Standard Antifungal

(Sub-MIC)
-0.8 -

Agent 123 + Standard

Antifungal
-1.5 Indifference

Interpretation of Time-Kill Assay Results:[6][7]

Synergy: ≥ 2 log₁₀ decrease in CFU/mL with the combination compared to the most active

single agent.

Indifference: < 2 log₁₀ change in CFU/mL with the combination compared to the most active

single agent.

Antagonism: ≥ 2 log₁₀ increase in CFU/mL with the combination compared to the least active

single agent.
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Checkerboard Microdilution Assay
This assay determines the minimal inhibitory concentration (MIC) of each agent alone and in

combination.

Materials:

96-well, U-bottom microtiter plates

"Antifungal Agent 123" stock solution

Standard antifungal stock solution (e.g., Fluconazole)

Fungal isolate

RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

Spectrophotometer or plate reader (optional)

Protocol:

Prepare Fungal Inoculum:

Culture the fungal isolate on Sabouraud Dextrose Agar (SDA) for 24-48 hours.

Prepare a cell suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland

standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL.

Dilute the suspension in RPMI 1640 medium to achieve a final inoculum concentration of

0.5-2.5 x 10³ CFU/mL in the wells.

Prepare Drug Dilutions:

In a 96-well plate, prepare serial dilutions of "Antifungal Agent 123" along the y-axis and

the standard antifungal along the x-axis.[4]

Typically, row H will contain serial dilutions of Agent 123 alone, and column 12 will contain

serial dilutions of the standard antifungal alone.
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The remaining wells will contain combinations of both drugs at various concentrations.

Include a drug-free well for a growth control and a sterile well for a negative control.

Inoculation and Incubation:

Add the prepared fungal inoculum to each well (except the negative control).

Incubate the plate at 35°C for 24-48 hours.[4][8]

Determine Minimum Inhibitory Concentrations (MICs):

Visually inspect the plate or use a plate reader to determine the lowest concentration of

each drug, alone and in combination, that inhibits fungal growth.

Calculate FICI:

Use the formula provided in the Data Presentation section to calculate the FICI for each

combination that shows growth inhibition.[2][4]

Time-Kill Kinetic Assay
This assay assesses the rate and extent of fungal killing over time when exposed to antifungal

agents alone and in combination.

Materials:

Fungal isolate

"Antifungal Agent 123"

Standard antifungal

RPMI 1640 medium

Sterile culture tubes

Sabouraud Dextrose Agar (SDA) plates
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Incubator with shaking capabilities

Protocol:

Prepare Fungal Inoculum:

Prepare a fungal suspension as described in the checkerboard assay protocol, adjusting

to a final concentration of approximately 1-5 x 10⁵ CFU/mL in sterile culture tubes

containing RPMI 1640 medium.[9]

Drug Exposure:

Add "Antifungal Agent 123" and the standard antifungal, alone and in combination, to the

respective culture tubes. Typically, sub-inhibitory concentrations (e.g., 0.5x MIC) are used.

Include a drug-free tube as a growth control.

Incubation and Sampling:

Incubate the tubes at 35°C with agitation.[9]

At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), aseptically remove an

aliquot from each tube.[6]

Colony Counting:

Perform serial dilutions of the collected aliquots in sterile saline.

Plate the dilutions onto SDA plates and incubate at 35°C for 24-48 hours.

Count the resulting colonies to determine the CFU/mL at each time point.[7]

Data Analysis:

Plot the log₁₀ CFU/mL versus time for each treatment group.

Compare the change in log₁₀ CFU/mL for the combination versus the single agents to

determine the interaction, as described in the Data Presentation section.
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Caption: Experimental workflow for antifungal synergy testing.
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Caption: Hypothetical synergistic mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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